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Calculation of the Theoretical Monoisotopic Mass of (11Z,14Z,17Z)-3-oxoicosatrienoyl-CoA

This document provides a detailed calculation of the theoretical mass for the molecule

(11Z,14Z,17Z)-3-oxoicosatrienoyl-CoA. The theoretical mass, specifically the monoisotopic

mass, is a critical parameter in high-resolution mass spectrometry, enabling precise

identification and characterization of molecules in complex biological samples. The

monoisotopic mass is calculated using the mass of the most abundant stable isotope of each

constituent element.

Molecular Formula Determination
The correct molecular formula for (11Z,14Z,17Z)-3-oxoicosatrienoyl-CoA has been

established from chemical databases as C41H66N7O18P3S[1][2]. This formula is derived from

the condensation of (11Z,14Z,17Z)-3-oxoicosatrienoic acid with the thiol group of coenzyme

A[2].

Calculation of Theoretical Monoisotopic Mass
The theoretical monoisotopic mass is the sum of the masses of the most abundant isotopes of

each atom in the molecule. The calculation is based on the molecular formula

C41H66N7O18P3S and the precise masses of the specific isotopes.
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The table below summarizes the elemental composition and the contribution of each element

to the total theoretical mass.

Element Symbol Count
Monoisotopic
Mass (Da)

Total Mass
Contribution
(Da)

Carbon C 41 12.000000 492.000000

Hydrogen H 66 1.007825 66.516450

Nitrogen N 7 14.003074 98.021518

Oxygen O 18 15.994915 287.908470

Phosphorus P 3 30.973762 92.921286

Sulfur S 1 31.972071 31.972071

Total 1069.339795

The calculated theoretical monoisotopic mass for the neutral molecule (11Z,14Z,17Z)-3-
oxoicosatrienoyl-CoA is 1069.3398 Da.

Methodological Notes
The calculation presented is a fundamental theoretical determination based on established

chemical formulas and isotopic masses. As this is a computational analysis, experimental

protocols are not applicable. The data is derived from the elemental composition and does not

involve signaling pathways or experimental workflows that would necessitate visualization with

diagrams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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